Cas no 1996338-74-9 (1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine
• CAS No: 1996338-74-9
• MF: C₇H₁₃F₂N₅
• MW: 205.208427190781
• CID: 5777023
• PubChem ID: 165976342
• Update Time: 2025-06-14

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1974233
• 1996338-74-9
• 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine

• Inchi： 1S/C7H13F2N5/c1-7(2,3)14-12-6(11-13-14)4(10)5(8)9/h4-5H,10H2,1-3H3
• InChI Key： CSWGGDAYIFKPSJ-UHFFFAOYSA-N
• SMILES： FC(C(C1N=NN(C(C)(C)C)N=1)N)F

Computed Properties

• Exact Mass: 205.11390176g/mol
• Monoisotopic Mass: 205.11390176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1996338-74-9)

The compound 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1996338-74-9) is a specialized heterocyclic amine derivative with a unique tetrazole core structure. Its molecular formula, C₇H₁₂F₂N₄, highlights the presence of both fluorine and nitrogen atoms, which contribute to its distinct chemical properties. This compound has garnered attention in pharmaceutical research and agrochemical development due to its potential as a bioactive intermediate. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance binding affinity or metabolic stability in drug design.

In recent years, the demand for fluorinated compounds like 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine has surged, driven by their applications in medicinal chemistry and material science. Fluorine incorporation often improves lipophilicity and bioavailability, making such compounds valuable for drug discovery. A trending topic in this domain is the exploration of sustainable synthesis methods, as the pharmaceutical industry seeks to reduce environmental impact. Questions like "How can fluorinated tetrazoles be synthesized efficiently?" or "What are the latest applications of difluoroethylamines?" frequently appear in scientific databases and AI-driven search queries.

The tetrazole moiety in this compound is a non-classical bioisostere for carboxylic acids, offering advantages such as enhanced stability and improved pharmacokinetics. This feature aligns with current industry trends focusing on bioisosteric replacement to optimize drug candidates. Additionally, the tert-butyl group provides steric hindrance, which can influence conformational rigidity and target selectivity. Such structural nuances are critical in addressing challenges like drug resistance or off-target effects, topics frequently debated in peer-reviewed journals.

From a synthetic chemistry perspective, CAS No. 1996338-74-9 serves as a building block for high-value derivatives. Its reactivity profile enables N-functionalization or C-C coupling, expanding its utility in catalysis and polymer science. Recent studies highlight its role in click chemistry applications, where tetrazole-amine hybrids participate in cycloaddition reactions. This aligns with the growing interest in modular synthesis techniques, a hot topic in green chemistry forums and patent literature.

In conclusion, 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine represents a multifunctional scaffold with broad interdisciplinary relevance. Its combination of fluorine effects and tetrazole chemistry positions it at the forefront of innovations in life sciences and industrial applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in molecular design and sustainable technology.